7-Fluoroisobenzofuran-1(3H)-one

• IUPAC Name: 7-fluoro-3H-2-benzofuran-1-one
• InChI: InChI=1S/C8H5FO2/c9-6-3-1-2-5-4-11-8(10)7(5)6/h1-3H,4H2
• InChI Key: JVYFQQBVHWETHD-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C(=CC=C2)F)C(=O)O1
• Molecular Formula: C8H5FO2
• DSSTOX Substance ID: DTXSID201304102
• Molecular Weight: 152.12 g/mol
• CAS RN: 2211-82-7

Description

7-Fluoroisobenzofuran-1(3H)-one, also known as 7-FIBF, is a fluorinated analogue of isobenzofuran-1(3H)-one. It is a heterocyclic organic compound with a broad range of applications in the fields of organic synthesis, medicinal chemistry, and biochemistry. 7-FIBF has a unique structure that makes it an attractive compound for various research applications. It has been used as an intermediate in the synthesis of various organic compounds, as a ligand in medicinal chemistry, and as a probe in biochemistry. Its unique structure makes it highly reactive and therefore useful in a variety of research applications.

Scientific Research Applications

Synthesis and Rearrangement

• 7-Fluoroisobenzofuran-1(3H)-one plays a critical role in the synthesis and rearrangement of certain chemical compounds. For example, 3-Isocyanoisobenzofuran-1(3H)-ones, which are derivatives of isobenzofuran-1(3H)-one, are prepared from phthalaldehydic acids and can be rearranged to 3-cyanoisobenzofuran-1(3H)-ones. This process is significant as it allows the synthesis of 3-cyanoisobenzofuran-1(3H)-ones without the use of toxic cyanide (Mal, Ghosh, & Chakraborty, 2015).

Biological Properties

• Fluorinated benzothiazoles, which include 7-fluoroisobenzofuran-1(3H)-one derivatives, have been studied for their cytotoxic properties in vitro. These compounds exhibit potent cytotoxicity in certain human breast cancer cell lines but are inactive against other cell types like prostate and colon cells. This specific targeting suggests potential applications in cancer research and treatment (Hutchinson et al., 2001).

Structural Studies and Molecular Modeling

• Isobenzofuran-1(3H)-ones, including the 7-fluoro variant, have been characterized through crystallography and theoretical studies. These analyses are essential for understanding the structural and electronic properties of these compounds, which have implications in various fields of chemistry and material science (Franca et al., 2016).

Oxyfluorination Reactions

• The compound is also significant in oxyfluorination reactions, particularly in the synthesis of fluorinated heterocycles. These reactions are noteworthy for their mild conditions and functional group tolerance, which are crucial for the development of diverse fluorinated compounds (Zhao, Duan, Yang, & Guo, 2015).

Analytical Applications

• 7-Fluoroisobenzofuran-1(3H)-one derivatives have been used as labeling reagents in high-performance liquid chromatography for sensitive detection of amino acids, indicating its utility in analytical chemistry and biochemistry (Watanabe & Imai, 1981).

Medicinal Chemistry

• In medicinal chemistry, derivatives of 7-Fluoroisobenzofuran-1(3H)-one have been used in the synthesis of sigma ligands, which have applications in neurological research. The structural modifications of these compounds influence their affinity and selectivity for sigma binding sites, which is significant for the development of neuroactive drugs (Moltzen, Perregaard, & Meier, 1995).